N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: N-pyridin-4-yl-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C14H11N5O/c20-14(18-12-5-7-15-8-6-12)11-1-3-13(4-2-11)19-9-16-17-10-19/h1-10H,(H,15,18,20)
• InChI Key: QLOOXKKEGOMPDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC=NC=C2)N3C=NN=C3
• Molecular Formula: C14H11N5O
• Molecular Weight: 265.27 g/mol

Description

N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that contains a pyridine ring and a triazole ring. This compound has shown promising results in various scientific applications, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide has shown potential in various scientific research applications. One of the significant applications is in medicinal chemistry, where it has been reported to exhibit potent antitumor activity against various cancer cell lines. It has also shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has been shown to have an inhibitory effect on the aggregation of amyloid-beta peptides, which are associated with the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide has been reported to have various biochemical and physiological effects. It has shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of their growth and proliferation. It has also been shown to have neuroprotective effects, preventing the death of neurons and reducing the accumulation of toxic proteins in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide is its high potency and selectivity towards cancer cells and neurodegenerative disorders. It also has good pharmacokinetic properties, making it suitable for in vivo studies. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide. One of the directions is to investigate its potential in combination therapy with other anticancer drugs or neuroprotective agents. Another direction is to explore its use in the treatment of other diseases, such as cardiovascular diseases and infectious diseases. Further research is also needed to understand its mechanism of action and optimize its chemical structure for improved efficacy and selectivity.
Conclusion:
In conclusion, N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide is a promising compound with potential applications in medicinal chemistry, drug discovery, and biological research. Its high potency and selectivity towards cancer cells and neurodegenerative disorders make it a valuable tool for the development of new therapies. Further research is needed to optimize its chemical structure and understand its mechanism of action fully.

Synthesis Methods

The synthesis of N-4-pyridinyl-4-(4H-1,2,4-triazol-4-yl)benzamide involves the reaction of 4-aminobenzonitrile with 4-amino-1,2,4-triazole in the presence of a catalyst. The resulting intermediate is then reacted with 4-chloropyridine to obtain the final product. This method has been reported to yield high purity and good yields of the compound.